Cas no 328019-68-7 (3-(2-chlorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one)

• Product Name: 3-(2-chlorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one
• CAS No: 328019-68-7
• MF: C₁₆H₁₁ClO₃
• MW: 286.709743738174
• CID: 843332
• PubChem ID: 5407906
• Update Time: 2025-10-30

3-(2-chlorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLORO-PHENYL)-7-HYDROXY-2-METHYL-CHROMEN-4-ONE
• 3-(2-chlorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one
• 3-(2-Chlorophenyl)-7-hydroxy-2-methyl-4H-1-benzopyran-4-one
• 3-(2-chlorophenyl)-7-hydroxy-2-methylchromen-4-one
• SR-01000240617
• J-510500
• EN300-03244
• CS-0219153
• SR-01000240617-1
• AB00114833-01
• G34433
• Oprea1_423354
• Z57122984
• STK970894
• AKOS000122595
• 328019-68-7
• Oprea1_484606

• MDL： MFCD02660074
• Inchi： 1S/C16H11ClO3/c1-9-15(11-4-2-3-5-13(11)17)16(19)12-7-6-10(18)8-14(12)20-9/h2-8,18H,1H3
• InChI Key： WEDRCDZEHNPGMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C2C=CC(=CC=2OC=1C)O)=O

Computed Properties

• Exact Mass: 286.0396719g/mol
• Monoisotopic Mass: 286.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2-chlorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one

Research Briefing on 3-(2-chlorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one (CAS: 328019-68-7): Recent Advances and Applications

3-(2-chlorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one (CAS: 328019-68-7) is a synthetic chromen-4-one derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, including its role as a kinase inhibitor, anti-inflammatory agent, and potential anticancer compound. This briefing synthesizes the latest research findings on this compound, highlighting its mechanism of action, structural-activity relationships, and emerging applications in drug discovery.

One of the most notable advancements in the study of 3-(2-chlorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one is its identification as a selective inhibitor of protein kinases, particularly those involved in inflammatory and oncogenic signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against JAK2 and PI3K kinases, with IC50 values in the low micromolar range. The study further elucidated the binding mode of the compound through X-ray crystallography, revealing key interactions with the ATP-binding pocket of these kinases.

In addition to its kinase inhibitory properties, recent research has investigated the anti-inflammatory effects of 3-(2-chlorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one. A preclinical study published in European Journal of Pharmacology (2024) reported that the compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in LPS-stimulated macrophages. The study attributed these effects to the compound's ability to modulate NF-κB signaling, suggesting its potential as a lead compound for the development of novel anti-inflammatory therapeutics.

The anticancer potential of 3-(2-chlorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one has also been a focus of recent investigations. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its effects on various cancer cell lines, demonstrating selective cytotoxicity against breast and prostate cancer cells. Mechanistic studies revealed that the compound induces apoptosis through the intrinsic mitochondrial pathway and inhibits cell migration by downregulating matrix metalloproteinases (MMPs). These findings position the compound as a promising candidate for further development in oncology.

From a structural perspective, recent structure-activity relationship (SAR) studies have provided valuable insights into the pharmacophore of 3-(2-chlorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one. Research published in ACS Medicinal Chemistry Letters (2023) systematically modified various positions of the chromen-4-one scaffold and identified that the 2-chlorophenyl group at position 3 and the hydroxy group at position 7 are critical for maintaining biological activity. These findings are guiding the design of more potent and selective analogs for specific therapeutic targets.

In conclusion, 3-(2-chlorophenyl)-7-hydroxy-2-methyl-4H-chromen-4-one (CAS: 328019-68-7) represents a versatile scaffold with multiple pharmacological applications. The compound's ability to modulate key signaling pathways, combined with its favorable drug-like properties, makes it an attractive candidate for further drug development. Future research directions may include optimization of its pharmacokinetic properties, exploration of combination therapies, and investigation of its potential in other therapeutic areas such as neurodegenerative diseases and metabolic disorders.